ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H11F3N2O2S/c1-3-20-12(19)10-7(2)18-11(21-10)8-4-5-9(17-6-8)13(14,15)16/h4-6H,3H2,1-2H3
• InChI Key: BJFXJSFKYMGGQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2=CN=C(C=C2)C(F)(F)F)C
• Molecular Formula: C13H11F3N2O2S
• Molecular Weight: 316.30 g/mol

Description

Ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate (TFMPC) is a heterocyclic compound belonging to the thiazole family, and it has been used in a wide range of scientific and medical research applications. TFMPC is a compound with a unique structure, which is composed of a thiazole ring, a methyl group, and a trifluoromethyl pyridin-3-yl group. This compound has been studied for its potential applications in various areas, including drug synthesis, organic synthesis, and biochemistry.

Mechanism of Action

Ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate is believed to act as a catalyst in several biochemical reactions. This compound has been shown to facilitate the conversion of aldehydes to their corresponding carboxylic acids. In addition, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has been shown to promote the formation of carbon-carbon bonds in the synthesis of organic compounds.
Biochemical and Physiological Effects
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has been studied for its potential biochemical and physiological effects. Studies have shown that this compound can act as an antioxidant and can inhibit the production of reactive oxygen species. In addition, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has been studied for its potential anti-inflammatory properties. It has been shown to reduce the production of pro-inflammatory cytokines and to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

Ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has several advantages and limitations for laboratory experiments. One of the main advantages of using this compound is that it can be synthesized in high yields. The reaction is also relatively simple and can be performed in a short amount of time. However, the compound is sensitive to light and air and must be stored in a dark, airtight container. In addition, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate is not very soluble in water, so it must be dissolved in an organic solvent before it can be used.

Future Directions

There are several potential future directions for the use of ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate. One potential application is in the synthesis of novel drugs and natural products. This compound could also be used to study the structure and function of proteins and enzymes. In addition, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate could be used to study the structure and activity of drugs and to investigate its potential anti-inflammatory properties. Finally, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate could be used to study its potential antioxidant properties.

Synthesis Methods

Ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate can be synthesized in several ways. One method involves the reaction of ethyl 4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxylate with trifluoromethyl iodide in the presence of a base such as potassium carbonate. The reaction yields the desired product in high yields. Another method involves the reaction of ethyl 4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxylic acid with trifluoromethyl iodide in the presence of a base such as potassium carbonate. This reaction also yields the desired product in high yields.

Scientific Research Applications

Ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has been used for a variety of scientific and medical research applications. It has been used in organic synthesis to prepare a variety of compounds, including drugs and natural products. It has also been used in biochemistry and molecular biology to study the structure and function of proteins and enzymes. In addition, ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate has been used in medicinal chemistry to study the structure and activity of drugs.